Cas no 661-69-8 (Hexamethylditin)

Hexamethylditin (C₆H₁₈Sn₂) is an organotin compound characterized by its two tin centers bonded to six methyl groups. It serves as a versatile reagent in organic synthesis, particularly in Stille coupling reactions, where it facilitates carbon-carbon bond formation with high selectivity and efficiency. The compound exhibits stability under standard conditions, making it suitable for handling in controlled environments. Its applications extend to catalysis and material science, where it contributes to the development of advanced polymers and electronic materials. Hexamethylditin is valued for its consistent reactivity and compatibility with a range of substrates, ensuring reliable performance in specialized synthetic processes. Proper handling requires adherence to safety protocols due to its toxicity.

Hexamethylditin structure

Product Name:Hexamethylditin

CAS No:661-69-8

MF:C₆H₁₈Sn₂

MW:327.627120494843

MDL:MFCD00008277

CID:39473

PubChem ID:125308083

Update Time:2025-10-29

Hexamethylditin Chemical and Physical Properties

Names and Identifiers

- Hexamethylditin
- HEXAMETHYLDISTANNANE
- HEXAMETHYLDITIN(IV)
- ((CH3)3Sn)2
- 1,1,1,2,2,2-Hexamethyldistannane
- 1,1,1,2,2,2-Hexamethyl-distannane
- Distannane, hexamethyl-
- hexamethyl-distannan
- trimethyltin
- Bis(trimethyltin)
- Pennsalt TD 5032
- STANNANE, HEXAMETHYLDI-
- Hexamethylditin, 99%
- TD 5032
- CCRMAATUKBYMPA-UHFFFAOYSA-N
- Trimethyltin dimer
- Tin, hexamethyldi-
- Distannane, hexamethyl- (8CI,9CI)
- KSC492I5J
- NSC227328
- 1,1,1,2,2,
- 1,1,1,2,2,2-Hexamethyldistannane #
- DSR4SPH97E
- SY008881
- EN300-137640
- AI3-27428
- DTXSID2073225
- NSC 227328
- BRN 3600327
- NSC-227328
- AKOS025293639
- 661-69-8
- MFCD00008277
- EINECS 211-549-2
- H1312
- TD-5032
- ?Hexamethyldistannane
- UNII-DSR4SPH97E
- Distannane, 1,1,1,2,2,2-hexamethyl-
- NS00041883
- DTXCID2044715
- MDL： MFCD00008277
- Inchi： 1S/6CH3.2Sn/h6*1H3;;
- InChI Key： CCRMAATUKBYMPA-UHFFFAOYSA-N
- SMILES： [Sn](C)(C)C.[Sn](C)(C)C |^1:0,4|
- BRN： 3600327

Computed Properties

Exact Mass: 329.94500
Monoisotopic Mass: 329.945244
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 22
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0

Experimental Properties

Color/Form: Colorless powder.
Density: 1.58 g/mL at 20 °C(lit.)
Melting Point: 23-24 °C (lit.)
Boiling Point: 182°C(lit.)
Flash Point: Fahrenheit: 141.8 ° f
Celsius: 61 ° c
Refractive Index: 1.537-1.541
Solubility: Not miscible or difficult to mix in water.
Water Partition Coefficient: Not miscible or difficult to mix in water.
PSA: 0.00000
LogP: 2.74120
Sensitiveness: Air Sensitive
FEMA: 2085
Solubility: Insoluble in water
Vapor Pressure: No data available

Hexamethylditin Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H300+H310+H330-H410
Warning Statement： P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
Hazardous Material transportation number：UN 3146 6.1/PG 2
WGK Germany：2
Hazard Category Code： 26/27/28-50/53
Safety Instruction： S26-S27-S28-S45-S60-S61-S28A
FLUKA BRAND F CODES：10-23
RTECS：WH8280000
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：II
TSCA：No
Packing Group：II
Hazard Level：6.1
Safety Term：6.1
Packing Group：II
Risk Phrases：R26/27/28; R50/53
Storage Condition：Argon filled storage; Storage temperature 2-8 ℃

Hexamethylditin Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A17638-1g	Hexamethylditin, 97%	661-69-8	97%	1g	￥604.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A17638-5g	Hexamethylditin, 97%	661-69-8	97%	5g	￥1833.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A17638-25g	Hexamethylditin, 97%	661-69-8	97%	25g	￥7491.00	2023-04-13
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H157321-5g	Hexamethylditin	661-69-8	>98.0%(GC)	5g	¥907.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H157321-1g	Hexamethylditin	661-69-8	>98.0%(GC)	1g	¥299.90	2023-09-02
YAN FENG KE JI （ BEI JING ） Co., Ltd.	H66089-1g	Hexamethylditin	661-69-8	98%	1g	￥160.00	2022-05-27
YAN FENG KE JI （ BEI JING ） Co., Ltd.	H66089-5g	Hexamethylditin	661-69-8	98%	5g	￥550.00	2022-05-27
YAN FENG KE JI （ BEI JING ） Co., Ltd.	H66089-25g	Hexamethylditin	661-69-8	98%	25g	￥2,250.00	2022-05-27
TRC	H290153-50mg	Hexamethylditin	661-69-8		50mg	$ 45.00	2022-06-04
TRC	H290153-100mg	Hexamethylditin	661-69-8		100mg	$ 60.00	2022-06-04